![molecular formula C17H22N2O4 B2376876 2-(3,5-dimethylisoxazol-4-yl)-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)acetamide CAS No. 1795455-20-7](/img/structure/B2376876.png)
2-(3,5-dimethylisoxazol-4-yl)-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)acetamide
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Description
2-(3,5-dimethylisoxazol-4-yl)-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)acetamide, also known as DMXAA, is a small molecule that has been extensively studied for its potential therapeutic applications. DMXAA was first identified in 1998 as a potent inducer of tumor necrosis factor-alpha (TNF-α) in mice, and since then, it has been investigated for its anti-cancer and anti-viral properties.
Scientific Research Applications
Radiosynthesis Applications
Compounds with specific structural features similar to the one mentioned are often used in radiosynthesis for studying metabolism and mode of action of various chemicals. For example, studies on chloroacetanilide herbicides and dichloroacetamide safeners involve the synthesis of high specific activity compounds to explore their behavior in biological systems (Latli & Casida, 1995).
Chemical Synthesis and Molecular Docking
Synthesis of compounds with specific structural characteristics, such as those containing methoxyphenyl groups, plays a crucial role in developing inhibitors for enzymes like protein tyrosine phosphatase 1B (PTP1B), which are evaluated for their potential in treating conditions like diabetes (Saxena et al., 2009).
Medicinal Chemistry and Drug Design
The structural motifs found in compounds like the one are integral to the design and synthesis of novel drugs. Research into the synthesis of various derivatives and their pharmacological assessments, such as cytotoxic, anti-inflammatory, analgesic, and antipyretic agents, showcases the importance of these compounds in medicinal chemistry (Rani et al., 2016).
Metabolic Studies
Investigating the metabolism of specific compounds, including their metabolic pathways and the identification of urinary metabolites in organisms, is another critical area of research. Such studies are vital for understanding the pharmacokinetics and toxicological profiles of new drugs or chemicals (Kanamori et al., 2002).
properties
IUPAC Name |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O4/c1-11-14(12(2)23-19-11)9-17(20)18-10-16(22-4)13-7-5-6-8-15(13)21-3/h5-8,16H,9-10H2,1-4H3,(H,18,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGWGBRLJGGICSP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CC(=O)NCC(C2=CC=CC=C2OC)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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